molecular formula C18H23NO4S B7591684 5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide

5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide

Cat. No. B7591684
M. Wt: 349.4 g/mol
InChI Key: HTUNMPNTOFCIKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide, also known as EPPF, is a synthetic compound with potential therapeutic properties. It belongs to the class of furan carboxamides and has shown promising results in scientific research for its potential use in various medical applications.

Mechanism of Action

The exact mechanism of action of 5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide is not fully understood, but it is believed to act through the modulation of various signaling pathways in the body. This compound has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress, which may contribute to its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation, alleviate pain, and protect against neuronal damage. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide is its potential therapeutic properties, which make it an attractive candidate for further research. However, there are also limitations to its use in lab experiments. This compound is a synthetic compound, and its effects may differ from those of natural compounds. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide. One potential direction is to investigate its use in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use as an analgesic and anti-inflammatory agent. Further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide can be synthesized through a multi-step process involving several chemical reactions. The synthesis involves the use of various reagents and solvents, and the final product is obtained through purification and isolation techniques. The exact details of the synthesis method are proprietary and not publicly available.

Scientific Research Applications

5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide has been the subject of several scientific studies due to its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, analgesic, and neuroprotective effects in preclinical studies. This compound has also been investigated for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

properties

IUPAC Name

5-(4-ethylphenyl)-N-methyl-N-(1-methylsulfonylpropan-2-yl)furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23NO4S/c1-5-14-6-8-15(9-7-14)16-10-11-17(23-16)18(20)19(3)13(2)12-24(4,21)22/h6-11,13H,5,12H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTUNMPNTOFCIKD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)C2=CC=C(O2)C(=O)N(C)C(C)CS(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23NO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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